Cas no 2649065-27-8 (1-(1-isocyanatocyclopropyl)-3-(trifluoromethoxy)benzene)

• Product Name: 1-(1-isocyanatocyclopropyl)-3-(trifluoromethoxy)benzene
• CAS No: 2649065-27-8
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 6010169
• PubChem ID: 165980358
• Update Time: 2025-06-08

1-(1-isocyanatocyclopropyl)-3-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-isocyanatocyclopropyl)-3-(trifluoromethoxy)benzene
• EN300-1946364
• 2649065-27-8

• Inchi： 1S/C11H8F3NO2/c12-11(13,14)17-9-3-1-2-8(6-9)10(4-5-10)15-7-16/h1-3,6H,4-5H2
• InChI Key： MJMGMROWKAGMKA-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1(CC1)N=C=O)(F)F

Computed Properties

• Exact Mass: 243.05071298g/mol
• Monoisotopic Mass: 243.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(1-isocyanatocyclopropyl)-3-(trifluoromethoxy)benzene

Introduction to 1-(1-isocyanatocyclopropyl)-3-(trifluoromethoxy)benzene (CAS No. 2649065-27-8)

1-(1-isocyanatocyclopropyl)-3-(trifluoromethoxy)benzene, identified by its Chemical Abstracts Service Number (CAS No.) 2649065-27-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound features a unique structural motif combining an isocyanate functional group with a cyclopropyl ring and a trifluoromethoxy substituent on a benzene ring. Such structural features make it a promising candidate for various applications, particularly in the development of novel bioactive molecules and advanced materials.

The isocyanate group (-N=C=O) in 1-(1-isocyanatocyclopropyl)-3-(trifluoromethoxy)benzene is a highly reactive moiety that participates in diverse chemical transformations. Isocyanates are well-known for their ability to undergo condensation reactions with hydroxyl groups, leading to the formation of polyurethanes and other polymeric materials. Additionally, they can react with amines to form carbamates, which are crucial intermediates in the synthesis of pharmaceuticals. The presence of the cyclopropyl ring in this compound adds another layer of reactivity, as cyclopropanes are known for their strained three-membered ring structure, which can influence electronic properties and metabolic stability.

The trifluoromethoxy group (-O-CF₃) is another key feature of 1-(1-isocyanatocyclopropyl)-3-(trifluoromethoxy)benzene. This group is widely used in medicinal chemistry due to its ability to enhance lipophilicity, metabolic stability, and binding affinity at biological targets. The fluorine atoms introduce strong electron-withdrawing effects, which can modulate the electronic properties of the aromatic ring and influence its interactions with biological receptors. Recent studies have highlighted the role of trifluoromethoxy-substituted compounds in the development of drugs with improved pharmacokinetic profiles.

In the context of pharmaceutical research, 1-(1-isocyanatocyclopropyl)-3-(trifluoromethoxy)benzene has been explored as a potential intermediate in the synthesis of bioactive molecules. The combination of an isocyanate group and a trifluoromethoxy-substituted benzene ring suggests that this compound could serve as a precursor for designing novel therapeutic agents targeting various diseases. For instance, isocyanate-functionalized compounds have been investigated for their role in modulating inflammatory pathways and immune responses. The cyclopropyl moiety may contribute to selective binding interactions by introducing steric constraints that enhance target specificity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies indicate that 1-(1-isocyanatocyclopropyl)-3-(trifluoromethoxy)benzene could interact with specific protein targets through both hydrophobic and electrostatic interactions. The trifluoromethoxy group, in particular, has been shown to improve binding affinity by increasing lipophilicity and reducing desolvation penalties upon binding. These findings align with emerging trends in drug discovery, where structurally complex molecules with multiple functional groups are being prioritized for their potential to achieve high selectivity and potency.

The synthesis of 1-(1-isocyanatocyclopropyl)-3-(trifluoromethoxy)benzene presents unique challenges due to the reactivity of the isocyanate group. Isocyanates are highly sensitive to moisture and require careful handling under anhydrous conditions. However, recent improvements in synthetic methodologies have made it possible to handle these compounds more safely and efficiently. For example, solid-state reactions or low-temperature conditions can be employed to minimize side reactions and improve yields. These advancements have opened new avenues for exploring the synthetic utility of isocyanate-containing compounds.

Applications beyond pharmaceuticals also show promise for 1-(1-isocyanatocyclopropyl)-3-(trifluoromethoxy)benzene. The ability of isocyanates to form stable polymers makes this compound a valuable precursor for high-performance materials such as coatings, adhesives, and elastomers. Additionally, the cyclopropyl ring can contribute to unique material properties by influencing molecular packing and intermolecular forces. Recent research has demonstrated the use of such compounds in developing advanced polymers with enhanced thermal stability and mechanical strength.

The trifluoromethoxy group further extends the potential applications of this compound by improving its compatibility with various matrices. For instance, fluorinated aromatic compounds have been used in organic electronics due to their favorable charge transport properties. The combination of these features makes 1-(1-isocyanatocyclopropyl)-3-(trifluoromethoxy)benzene a versatile building block for designing novel materials with tailored functionalities.

In conclusion, 1-(1-isocyanatocyclopropyl)-3-(trifluoromethoxy)benzene (CAS No. 2649065-27-8) represents a fascinating compound with broad applications in pharmaceuticals and materials science. Its unique structural features—combining an isocyanate group, a cyclopropyl ring, and a trifluoromethoxy substituent—make it a promising candidate for drug discovery and advanced material development. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an increasingly important role in scientific innovation.